N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H12BrNO2/c1-10-8-12(17)6-7-13(10)18-16(19)15-9-11-4-2-3-5-14(11)20-15/h2-9H,1H3,(H,18,19)
• InChI Key: VWCWZOYQFNIURD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H12BrNO2
• Molecular Weight: 330.17 g/mol

Description

N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide, also known as BML-190, is a selective antagonist of the cannabinoid CB2 receptor. It was first synthesized in 1999 by researchers at the University of Aberdeen, and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide acts as a selective antagonist of the CB2 receptor, which is primarily expressed on immune cells and plays a key role in regulating immune function. By blocking the activity of this receptor, N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide can modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cytokine production, the reduction of leukocyte migration, and the suppression of tumor growth. It has also been shown to have analgesic properties, making it a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide is its selectivity for the CB2 receptor, which allows researchers to specifically target this receptor without affecting other cannabinoid receptors. However, one limitation of N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several potential future directions for research involving N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide. One area of interest is the development of more potent CB2 receptor antagonists, which could have greater therapeutic potential. Another area of focus is the investigation of the role of the CB2 receptor in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide and other CB2 receptor antagonists, which could lead to the development of new treatments for a variety of conditions.

Synthesis Methods

The synthesis of N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide involves several steps, including the reaction of 4-bromo-2-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-3-methylbenzofuran to form the final product.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-1-benzofuran-2-carboxamide has been used extensively in scientific research as a tool for investigating the role of the CB2 receptor in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of inflammation, pain, and cancer.